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Compound Name: AMPA receptor modulator-4

Cat. No.: B12382573 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AMPA (α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid) receptors are ionotropic

glutamate receptors that mediate the majority of fast excitatory synaptic transmission in the

central nervous system.[1] Positive allosteric modulators (PAMs) of AMPA receptors, such as

AMPA receptor modulator-4, do not activate the receptors directly but enhance the effect of

the endogenous ligand, glutamate.[2][3] They achieve this by slowing the receptor's

deactivation or desensitization, thereby prolonging the synaptic current.[2] Due to their role in

synaptic plasticity, these modulators are investigated for their potential in treating cognitive

deficits and neurodegenerative diseases.[4][5]

Proper solubilization of small molecule compounds is critical for accurate and reproducible

experimental results. AMPA receptor modulator-4, like many small organic molecules, has

low aqueous solubility and is typically dissolved in an organic solvent like dimethyl sulfoxide

(DMSO) to create a high-concentration stock solution. This document provides a detailed

protocol for the preparation, handling, and storage of AMPA receptor modulator-4 solutions in

DMSO.

Signaling Pathway of AMPA Receptor Modulation
The diagram below illustrates the mechanism of action for a positive allosteric modulator on an

AMPA receptor.
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Caption: AMPA receptor activation by glutamate and potentiation by Modulator-4.

Data Summary
All quantitative data for handling AMPA receptor modulator-4 is summarized in the table

below. Researchers should always consult the manufacturer's product data sheet for the most

accurate information.
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Parameter Recommendation Notes

Compound Name AMPA receptor modulator-4
Also known as compound 15e.

[6]

CAS Number 2917551-59-6 N/A

Primary Solvent Dimethyl Sulfoxide (DMSO)
Use anhydrous/molecular

biology grade.

Stock Solution Conc. 10-50 mM

Prepare a high-concentration

stock to minimize solvent in

final assays.

Storage (Powder) -20°C for up to 3 years
Follow manufacturer's specific

guidelines.[7][8]

Storage (DMSO Stock)
-20°C for ≤1 month; -80°C for

≤6 months

Aliquot to avoid repeated

freeze-thaw cycles.[7][8][9][10]

Final DMSO Conc. (In Vitro) < 0.5% (ideal: ≤ 0.1%)

DMSO can have off-target

effects. Always run a vehicle

control.[10][11][12]

Final DMSO Conc. (In Vivo) ≤ 2%
May require co-solvents for in

vivo administration.[7]

Experimental Protocol: Dissolving in DMSO
This protocol outlines the steps for preparing a stock solution of AMPA receptor modulator-4
in DMSO and subsequent dilution into aqueous media for experiments.

4.1. Materials and Equipment

AMPA receptor modulator-4 (powder form)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Calibrated pipettes and sterile, low-retention tips
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Analytical balance

Vortex mixer

Bath sonicator

Personal Protective Equipment (PPE): gloves, lab coat, safety glasses

4.2. Safety Precautions

Always wear appropriate PPE.

Handle AMPA receptor modulator-4 in a well-ventilated area or chemical fume hood.

DMSO is a potent solvent that can penetrate the skin, carrying dissolved compounds with it.

Avoid direct contact.[13]

4.3. Protocol Steps

Preparation of the Compound:

Before opening, centrifuge the vial containing the powdered compound briefly to ensure all

the powder collects at the bottom.[10] This is especially important for small quantities that

may appear as a thin film on the vial walls.[7][10]

Calculating the Required Volume of DMSO:

Determine the desired stock solution concentration (e.g., 10 mM) and the mass of the

compound.

Use the compound's molecular weight (MW) to calculate the required volume of DMSO.

Formula: Volume (L) = Mass (g) / (MW ( g/mol ) * Molarity (mol/L))

Example Calculation: To make a 10 mM stock solution from 5 mg of a compound with a

hypothetical MW of 400 g/mol :

Volume (L) = 0.005 g / (400 g/mol * 0.010 mol/L) = 0.00125 L = 1.25 mL
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Therefore, add 1.25 mL of DMSO to 5 mg of the compound.

Dissolving the Compound:

Carefully add the calculated volume of sterile DMSO directly to the vial containing the

compound.[10]

Cap the vial tightly and vortex thoroughly for 1-2 minutes.

Visually inspect for any undissolved particles.

Aiding Dissolution (If Necessary):

If the compound does not fully dissolve after vortexing, use a bath sonicator for 5-10

minutes.[9]

Alternatively, gently warm the solution in a 37°C water bath for a few minutes, followed by

vortexing.[9]

Note: For similar modulators, using newly opened, non-hygroscopic DMSO and sonication

is recommended for achieving high concentrations.[8]

Storage of the Stock Solution:

Once the compound is fully dissolved, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes.[9][10]

This prevents contamination and degradation from repeated freeze-thaw cycles.

Store aliquots at -20°C for short-term use (up to one month) or at -80°C for long-term

storage (up to six months).[7][8]

Preparing the Working Solution:

For final experiments, thaw a single aliquot of the DMSO stock solution.

Dilute the stock solution into your aqueous experimental medium (e.g., cell culture media,

PBS, or saline) immediately before use.[9]
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Crucial: Add the DMSO stock solution to the aqueous medium dropwise while gently

mixing.[13] Rapid dilution can cause the compound to precipitate.[9][11]

Ensure the final concentration of DMSO in the assay is as low as possible (ideally ≤0.1%)

to avoid solvent-induced artifacts.[11][12] Always include a vehicle control (medium with

the same final concentration of DMSO) in your experiments.

Experimental Workflow
The following diagram provides a visual representation of the protocol for preparing AMPA
receptor modulator-4 solutions.
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Caption: Workflow for preparing AMPA receptor modulator-4 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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